2,4-Dichloro-5-piperidinopyrimidine

• IUPAC Name: 2,4-dichloro-5-piperidin-1-ylpyrimidine
• InChI: InChI=1S/C9H11Cl2N3/c10-8-7(6-12-9(11)13-8)14-4-2-1-3-5-14/h6H,1-5H2
• InChI Key: KNAJFEASVKCOOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CN=C(N=C2Cl)Cl
• Molecular Formula: C9H11Cl2N3
• Molecular Weight: 232.11 g/mol

Description

2,4-Dichloro-5-piperidinopyrimidine is a halogenated pyrimidine derivative featuring a piperidine substituent at the 5-position and chlorine atoms at the 2- and 4-positions. Pyrimidines are heterocyclic aromatic compounds with broad applications in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dichloro-5-piperidinopyrimidine typically involves the reaction of 2,4-dichloropyrimidine with piperidine. The reaction is usually carried out in the presence of a base such as sodium carbonate or potassium carbonate, and a solvent like ethanol or dioxane. The reaction conditions often include heating the mixture to reflux to facilitate the substitution reaction .

Industrial Production Methods

In industrial settings, the production of 2,4-Dichloro-5-piperidinopyrimidine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can lead to large-scale production of this compound with high purity.

Chemical Reactions Analysis

Types of Reactions

2,4-Dichloro-5-piperidinopyrimidine undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms at positions 2 and 4 can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, thiols, and alkoxides. The reactions are typically carried out in polar solvents like ethanol or dioxane, with bases such as sodium carbonate or potassium carbonate.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride can be used under appropriate conditions.

Major Products Formed

The major products formed from nucleophilic substitution reactions include various substituted pyrimidines, depending on the nucleophile used. For example, reacting with an amine can yield an amino-substituted pyrimidine .

Scientific Research Applications

2,4-Dichloro-5-piperidinopyrimidine has several scientific research applications, including:

Medicinal Chemistry: It serves as a building block for the synthesis of various pharmacologically active compounds, including anticancer, antiviral, and antibacterial agents.

Biological Research: The compound is used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways.

Industrial Applications: It is employed in the synthesis of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-5-piperidinopyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access. In receptor binding studies, it can act as an agonist or antagonist, modulating the receptor’s activity and downstream signaling pathways .

Comparison with Similar Compounds

Substituent Variations in Dichloropyrimidines

Key structural analogs differ in substituents at the 5-position, which critically influence physicochemical properties and bioactivity. Examples include:

Compound Name	Substituent (5-position)	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Reference ID
2,4-Dichloro-5-methylpyrimidine	Methyl	C₅H₅Cl₂N₂	163.01	Agrochemical intermediates
2,4-Dichloro-5-fluoropyrimidine	Fluoro	C₄HCl₂FN₂	166.97	Antiviral agents
2,4-Dichloro-5-bromopyrimidine	Bromo	C₄HCl₂BrN₂	211.88	Cross-coupling reactions
2,4-Dichloro-5-piperidinopyrimidine	Piperidine	C₉H₁₀Cl₂N₄	257.11*	Kinase inhibition, CNS drugs

*Calculated based on structural analogs.

• Piperidine substituent : Introduces a bicyclic amine, improving solubility and enabling interactions with biological targets (e.g., ATP-binding pockets in kinases) .

Piperidine-Containing Pyrimidine Derivatives

Piperidine-modified pyrimidines are prominent in drug development due to their pharmacokinetic advantages:

• 5-Methyl-4-piperidin-4-yl-pyrimidin-2-ylamine dihydrochloride : Exhibits oral bioavailability and CNS penetration, attributed to the piperidine group’s basicity and hydrogen-bonding capacity .

Compared to these, 2,4-dichloro-5-piperidinopyrimidine lacks fused rings but retains the dichloro-pyrimidine core, favoring electrophilic reactivity for further functionalization.

Anticancer and Kinase Inhibition

Pyrimidine derivatives with piperidine groups demonstrate inhibition of tyrosine kinases (e.g., EGFR, VEGFR) by mimicking ATP’s adenine moiety. For example, pyrimido[4,5-d]pyrimidines show antitumor activity in vitro, with IC₅₀ values <1 µM in breast cancer models .

Antimicrobial Activity

Chlorinated pyrimidines, such as 2,4-dichloro-5-fluoropyrimidine, exhibit antifungal and antibacterial properties by disrupting nucleotide synthesis . The piperidine group may enhance membrane permeability, a hypothesis supported by piperidine-containing thiazolopyrimidines showing MIC values of 2–8 µg/mL against Staphylococcus aureus .

Metabolic Stability

Piperidine substituents improve metabolic stability by reducing cytochrome P450-mediated oxidation. Computational studies on chromeno[4,3-d]pyrimidines predict favorable logP (2.1–3.5) and human oral absorption >80% , traits likely shared by 2,4-dichloro-5-piperidinopyrimidine.